Cas no 2006278-10-8 (2-(Bromomethyl)-4-fluoro-5-nitroanisole)

• Product Name: 2-(Bromomethyl)-4-fluoro-5-nitroanisole
• CAS No: 2006278-10-8
• MF: C₈H₇BrFNO₃
• MW: 264.048485040665
• MDL: MFCD30067131
• CID: 4634152
• Update Time: 2025-07-23

2-(Bromomethyl)-4-fluoro-5-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-fluoro-5-nitroanisole

• MDL： MFCD30067131
• Inchi： 1S/C8H7BrFNO3/c1-14-8-3-7(11(12)13)6(10)2-5(8)4-9/h2-3H,4H2,1H3
• InChI Key： UCCGYQPNXXLGDK-UHFFFAOYSA-N
• SMILES： C1(CBr)=CC(F)=C([N+]([O-])=O)C=C1OC

Additional information on 2-(Bromomethyl)-4-fluoro-5-nitroanisole

Introduction to 2-(Bromomethyl)-4-fluoro-5-nitroanisole (CAS No. 2006278-10-8)

2-(Bromomethyl)-4-fluoro-5-nitroanisole, identified by the Chemical Abstracts Service Number (CAS No.) 2006278-10-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate, playing a crucial role in the synthesis of various biologically active molecules. Its unique structural features, comprising a bromomethyl group, a fluoro substituent, and a nitro group attached to an anisole backbone, make it a valuable building block for medicinal chemists and synthetic organic chemists alike.

The bromomethyl functional group on the aromatic ring of 2-(Bromomethyl)-4-fluoro-5-nitroanisole provides a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional moieties. This reactivity is particularly useful in constructing complex molecular architectures, which are often required in drug discovery programs. The presence of the fluoro substituent at the 4-position introduces electronic and steric effects that can influence the compound's pharmacokinetic properties, such as metabolic stability and membrane permeability. Additionally, the nitro group at the 5-position contributes to the compound's electronic properties, affecting its reactivity and potential interactions with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from halogenated aromatic compounds. The combination of bromine and fluorine in 2-(Bromomethyl)-4-fluoro-5-nitroanisole makes it an attractive candidate for further functionalization. For instance, researchers have explored its use in generating libraries of substituted anisoles for high-throughput screening (HTS) campaigns. These libraries are instrumental in identifying lead compounds for various therapeutic indications, including oncology, infectious diseases, and central nervous system (CNS) disorders.

One notable application of 2-(Bromomethyl)-4-fluoro-5-nitroanisole is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactive bromomethyl group, researchers can introduce various pharmacophores that interact with kinase active sites. The fluoro and nitro substituents further enhance binding affinity and selectivity. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinases, making them potential candidates for further development into novel drugs.

The pharmaceutical industry has also explored the use of 2-(Bromomethyl)-4-fluoro-5-nitroanisole in the synthesis of agrochemicals. Halogenated aromatic compounds are known to possess herbicidal and pesticidal properties due to their ability to disrupt essential biological pathways in pests. Researchers have modified this compound to develop new generations of crop protection agents that are more effective and environmentally friendly. The structural versatility of 2-(Bromomethyl)-4-fluoro-5-nitroanisole allows for the creation of derivatives with tailored properties, such as improved bioavailability and reduced toxicity to non-target organisms.

Advances in synthetic methodologies have further expanded the utility of 2-(Bromomethyl)-4-fluoro-5-nitroanisole. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled efficient functionalization at multiple sites within the molecule. These methods have been particularly useful in constructing complex heterocyclic scaffolds that are prevalent in many biologically active compounds. The ability to perform these transformations under mild conditions has made 2-(Bromomethyl)-4-fluoro-5-nitroanisole a preferred intermediate for many synthetic routes.

The role of computational chemistry in drug discovery has also highlighted the importance of 2-(Bromomethyl)-4-fluoro-5-nitroanisole as a key building block. Molecular modeling studies have been conducted to understand how different substituents affect the compound's interactions with biological targets. These studies provide valuable insights into structure-activity relationships (SAR), guiding medicinal chemists in optimizing lead compounds for improved efficacy and safety profiles.

In conclusion, 2-(Bromomethyl)-4-fluoro-5-nitroanisole (CAS No. 2006278-10-8) is a multifunctional intermediate with broad applications in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable tool for synthesizing biologically active molecules, particularly kinase inhibitors and crop protection agents. As research continues to uncover new synthetic strategies and applications, this compound will undoubtedly remain a cornerstone in the development of novel therapeutics.